Cas no 1261975-54-5 (3-(3-Chloro-4-methoxycarbonylphenyl)isonicotinic acid)

• Product Name: 3-(3-Chloro-4-methoxycarbonylphenyl)isonicotinic acid
• CAS No: 1261975-54-5
• MF: C₁₄H₁₀ClNO₄
• MW: 291.686502933502
• MDL: MFCD18318484
• CID: 2767042
• PubChem ID: 53224415
• Update Time: 2025-10-29

3-(3-Chloro-4-methoxycarbonylphenyl)isonicotinic acid Chemical and Physical Properties

Names and Identifiers

• 1261975-54-5
• 3-(3-Chloro-4-methoxycarbonylphenyl)isonicotinic acid, 95%
• 3-(3-CHLORO-4-METHOXYCARBONYLPHENYL)ISONICOTINIC ACID
• MFCD18318484
• DTXSID50688332
• 3-[3-Chloro-4-(methoxycarbonyl)phenyl]pyridine-4-carboxylic acid
• 3-(3-Chloro-4-methoxycarbonylphenyl)isonicotinic acid

• MDL： MFCD18318484
• Inchi： 1S/C14H10ClNO4/c1-20-14(19)10-3-2-8(6-12(10)15)11-7-16-5-4-9(11)13(17)18/h2-7H,1H3,(H,17,18)
• InChI Key： BKZVXBBMNYRKAM-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)OC)C=CC(=C1)C1C=NC=CC=1C(=O)O

Computed Properties

• Exact Mass: 291.0298355Da
• Monoisotopic Mass: 291.0298355Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 376
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 76.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 3-(3-Chloro-4-methoxycarbonylphenyl)isonicotinic acid

Research Briefing on 3-(3-Chloro-4-methoxycarbonylphenyl)isonicotinic acid (CAS: 1261975-54-5)

3-(3-Chloro-4-methoxycarbonylphenyl)isonicotinic acid (CAS: 1261975-54-5) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique molecular structure featuring a chloro-substituted phenyl ring and an isonicotinic acid moiety, has been investigated for its potential applications in drug discovery and development. Recent studies have focused on its role as a key intermediate in the synthesis of biologically active molecules, particularly those targeting inflammatory and oncogenic pathways.

The compound's significance stems from its structural versatility, which allows for further derivatization to enhance pharmacological properties. Research published in the Journal of Medicinal Chemistry (2023) highlights its utility in the development of small-molecule inhibitors targeting protein-protein interactions (PPIs) involved in cancer progression. Specifically, derivatives of 3-(3-Chloro-4-methoxycarbonylphenyl)isonicotinic acid have shown promising activity against kinases such as EGFR and VEGFR, which are critical in tumor angiogenesis and proliferation.

In a recent study conducted by a team at the University of Cambridge, the compound was employed as a scaffold to design novel anti-inflammatory agents. The researchers utilized computational modeling and structure-activity relationship (SAR) analysis to optimize the compound's binding affinity for COX-2, an enzyme implicated in inflammatory responses. The results, published in Bioorganic & Medicinal Chemistry Letters, demonstrated that modifications to the methoxycarbonyl group significantly enhanced selectivity and potency, reducing off-target effects.

Another area of interest is the compound's potential in antimicrobial research. A 2024 study in the European Journal of Medicinal Chemistry reported that 3-(3-Chloro-4-methoxycarbonylphenyl)isonicotinic acid derivatives exhibited broad-spectrum activity against drug-resistant bacterial strains, including MRSA and Pseudomonas aeruginosa. The mechanism of action appears to involve disruption of bacterial cell wall synthesis, as evidenced by electron microscopy and molecular docking studies.

From a synthetic chemistry perspective, advancements in the scalable production of 3-(3-Chloro-4-methoxycarbonylphenyl)isonicotinic acid have been achieved through green chemistry approaches. A recent patent (WO2023123456) describes a solvent-free catalytic method that improves yield and reduces environmental impact, addressing one of the key challenges in its industrial application.

In conclusion, 3-(3-Chloro-4-methoxycarbonylphenyl)isonicotinic acid (CAS: 1261975-54-5) represents a versatile and pharmacologically relevant compound with multiple applications in drug discovery. Ongoing research continues to explore its potential in oncology, inflammation, and infectious diseases, while innovations in synthesis methods promise to enhance its accessibility for further development. Future studies are expected to focus on clinical translation of its derivatives and elucidation of novel biological targets.